Cas no 88540-89-0 (Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-)
88540-89-0 structure
Product Name:Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
CAS No:88540-89-0
MF:C10H9N5O2S
MW:263.275759458542
CID:629326
PubChem ID:13392906
Update Time:2025-04-19
Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
- 2-[4-(2-nitrophenyl)-1,3-thiazol-2-yl]guanidine
- DTXSID50539178
- 88540-89-0
- PTQCHUVQQXCXQB-UHFFFAOYSA-N
- N''-[4-(2-Nitrophenyl)-1,3-thiazol-2-yl]guanidine
- SCHEMBL3605683
- 2-Guanidino-4-(2-nitro-phenyl)-thiazole
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- Inchi: 1S/C10H9N5O2S/c11-9(12)14-10-13-7(5-18-10)6-3-1-2-4-8(6)15(16)17/h1-5H,(H4,11,12,13,14)
- InChI Key: PTQCHUVQQXCXQB-UHFFFAOYSA-N
- SMILES: S1C(/N=C(\N)/N)=NC(=C1)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.04769572g/mol
- Monoisotopic Mass: 263.04769572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 151Ų
Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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